Cas no 2137631-18-4 ((1s,3s)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride)

• Product Name: (1s,3s)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride
• CAS No: 2137631-18-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5258016
• Update Time: 2025-06-08

(1s,3s)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1s,3s)-3-amino-3-phenylcyclobutan-1-ol hydrochloride
• 3-amino-3-phenylcyclobutan-1-ol;hydrochloride
• AT30130
• 3-amino-3-phenylcyclobutan-1-ol hydrochloride
• CIS-3-AMINO-3-PHENYLCYCLOBUTAN-1-OL HCL
• Z2791095871
• (1s,3s)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride

• Inchi： 1S/C10H13NO.ClH/c11-10(6-9(12)7-10)8-4-2-1-3-5-8;/h1-5,9,12H,6-7,11H2;1H
• InChI Key： RXOVUERNTXNPJG-UHFFFAOYSA-N
• SMILES： Cl.OC1CC(C2C=CC=CC=2)(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Topological Polar Surface Area: 46.2

Additional information on (1s,3s)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride

Introduction to (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride (CAS No. 2137631-18-4)

(1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride, identified by the CAS number 2137631-18-4, is a significant compound in the field of pharmaceutical chemistry. This chiral molecule has garnered attention due to its unique structural properties and potential applications in drug development. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and pharmacological research.

The stereochemistry of this compound, specifically the (1S,3S) configuration, plays a crucial role in its biological activity. Chiral centers are often critical determinants of a molecule's pharmacological properties, influencing its interaction with biological targets. The precise three-dimensional arrangement of atoms in (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride contributes to its specificity and efficacy in various therapeutic contexts.

In recent years, there has been a growing interest in the development of novel scaffolds for drug discovery. The cyclobutane ring system in this compound offers a rigid framework that can be modified to create diverse pharmacophores. This structural motif has been explored in the design of kinase inhibitors, G-protein coupled receptor (GPCR) modulators, and other therapeutic agents. The presence of both an amino group and a phenyl ring provides multiple sites for functionalization, enabling the synthesis of derivatives with tailored biological activities.

One of the most compelling aspects of (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride is its potential in the treatment of neurological disorders. Preclinical studies have suggested that compounds with similar structural features may modulate neurotransmitter systems involved in conditions such as depression, anxiety, and neurodegenerative diseases. The ability to fine-tune the pharmacological profile through structural modifications makes this compound a promising candidate for further investigation.

The synthesis of enantiomerically pure forms of chiral compounds like (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride is a challenging but essential task in medicinal chemistry. Advanced techniques such as asymmetric catalysis and chiral resolution methods have been employed to achieve high levels of enantiomeric purity. These methods not only enhance the potency of the drug candidates but also minimize unwanted side effects associated with racemic mixtures.

The hydrochloride salt form of this compound improves its pharmacokinetic properties, including solubility and bioavailability. These characteristics are critical for ensuring that the drug reaches its target site effectively and remains active for an appropriate duration. The enhanced solubility also facilitates formulation development, allowing for more versatile administration routes such as oral or intravenous delivery.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride. Molecular modeling techniques can predict binding affinities and interactions with biological targets, providing valuable insights into potential drug candidates before experimental validation. This integration of computational methods with traditional synthetic approaches has significantly reduced the time and cost associated with drug development.

The versatility of this compound as a building block for more complex molecules is another area of interest. By incorporating different substituents at strategic positions within the cyclobutane ring or attached to the amino or phenyl groups, chemists can generate libraries of analogs with diverse biological activities. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The pharmaceutical industry continues to invest heavily in research and development to uncover new therapeutic agents. Compounds like (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride represent a promising frontier in this endeavor. Their unique structural features and potential biological applications make them attractive candidates for future clinical investigations. As our understanding of disease mechanisms evolves, so too does our ability to design molecules that precisely target these pathways.

In conclusion, (1S,3S)-3-Amino-3-phenylcyclobutan-1-ol hydrochloride (CAS No. 2137631-18-4) is a multifaceted compound with significant potential in pharmaceutical research and development. Its chiral configuration, structural versatility, and improved pharmacokinetic properties make it a valuable asset in the quest for novel therapeutic agents. Continued exploration into its applications will likely yield important breakthroughs in medicine.